3-Epichromolaenide
3-Epichromolaenide
3-Epichromolaenide is a natural product found in Eupatorium chinense, Eupatorium lindleyanum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
89913-53-1
VCID:
VC0160371
InChI:
InChI=1S/C22H28O7/c1-12-6-7-17(27-16(5)24)14(3)11-19-20(15(4)22(26)29-19)18(10-12)28-21(25)13(2)8-9-23/h6,8,11,17-20,23H,4,7,9-10H2,1-3,5H3
SMILES:
CC1=CCC(C(=CC2C(C(C1)OC(=O)C(=CCO)C)C(=C)C(=O)O2)C)OC(=O)C
Molecular Formula:
C22H28O7
Molecular Weight:
404.459
3-Epichromolaenide
CAS No.: 89913-53-1
Cat. No.: VC0160371
Molecular Formula: C22H28O7
Molecular Weight: 404.459
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-Epichromolaenide is a natural product found in Eupatorium chinense, Eupatorium lindleyanum, and other organisms with data available. |
|---|---|
| CAS No. | 89913-53-1 |
| Molecular Formula | C22H28O7 |
| Molecular Weight | 404.459 |
| IUPAC Name | (9-acetyloxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl) 4-hydroxy-2-methylbut-2-enoate |
| Standard InChI | InChI=1S/C22H28O7/c1-12-6-7-17(27-16(5)24)14(3)11-19-20(15(4)22(26)29-19)18(10-12)28-21(25)13(2)8-9-23/h6,8,11,17-20,23H,4,7,9-10H2,1-3,5H3 |
| Standard InChI Key | FOCCASNSHDSZLN-XSHHNOJZSA-N |
| SMILES | CC1=CCC(C(=CC2C(C(C1)OC(=O)C(=CCO)C)C(=C)C(=O)O2)C)OC(=O)C |
| Appearance | Powder |
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